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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B195668

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on ethyl benzoate, a significant ester
in various scientific and industrial applications. It covers its fundamental chemical identity,
physical properties, synthesis protocols, and analytical methodologies, tailored for a
professional audience in research and development.

Core Chemical Identity and Properties

Ethyl benzoate is an ester formed from the condensation of benzoic acid and ethanol.[1] It is a
colorless liquid with a characteristic sweet, fruity odor, and it is miscible with most organic
solvents but nearly insoluble in water.[1]

Data Summary Table

The following table summarizes the key quantitative data for ethyl benzoate.
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Parameter Value References
IUPAC Name Ethyl benzoate [1]

CAS Number 93-89-0 [L]2]1[3][4][5]
Chemical Formula CoH1002 [1112116171
Molecular Weight 150.17 g/mol [61[7]
Density 1.045 g/mL at 25 °C [8]

Boiling Point 212-214 °C [2][9]

Melting Point -34 °C [2][9]

Flash Point 88 °C (closed cup) [2][8]
Refractive Index n20/D 1.504

Experimental Protocols

Detailed methodologies for the synthesis and analysis of ethyl benzoate are crucial for its

application in research and development.

Synthesis of Ethyl Benzoate via Fischer Esterification

Ethyl benzoate is commonly synthesized through the Fischer esterification of benzoic acid

with ethanol, using a strong acid catalyst such as sulfuric acid.[10]

Materials:

e Benzoic acid (C7HeO2)

e Ethanol (95%, C2HsOH)[7]

e Concentrated Sulfuric Acid (H2S0a4)[10][11]

 Diethyl ether

e Sodium carbonate solution

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://en.wikipedia.org/wiki/Ethyl_benzoate
https://en.wikipedia.org/wiki/Ethyl_benzoate
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://www.fishersci.com/store/msds?partNumber=AC118090025&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_430568949_EthylBenzoate-CASNO-93-89-0-MSDS.pdf
https://www.thegoodscentscompany.com/data/rw1004771.html
https://en.wikipedia.org/wiki/Ethyl_benzoate
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://dept.harpercollege.edu/chemistry/msds/Ethyl%20benzoate.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://dept.harpercollege.edu/chemistry/msds/Ethyl%20benzoate.pdf
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://www.sigmaaldrich.com/US/en/product/sial/72505
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://store.p212121.com/ethyl-benzoate/
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://store.p212121.com/ethyl-benzoate/
https://www.oxfordlabfinechem.com/msds/(E-03772)%20ETHYL%20BENZOATE%2099%20(For%20Synthesis).pdf
https://www.sigmaaldrich.com/US/en/product/sial/72505
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://www.benchchem.com/product/b195668?utm_src=pdf-body
https://www.quora.com/What-is-the-procedure-to-perform-the-synthesis-of-ethyl-benzoate-and-what-are-the-amounts-of-reagents-to-use-on-lab-scale
https://chem.uoi.gr/wp-content/uploads/2025/04/ethyl-benzoate-experiment.pdf
https://www.quora.com/What-is-the-procedure-to-perform-the-synthesis-of-ethyl-benzoate-and-what-are-the-amounts-of-reagents-to-use-on-lab-scale
https://edu.rsc.org/experiments/microscale-preparation-of-ethyl-benzoate/561.article
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Anhydrous calcium chloride[7]

Boiling chips[7]

Equipment:

Round-bottom flask (150 mL)[7]

Water-cooled reflux condenser[7]

Heating mantle or water bath[7][11]

Separatory funnel

Distillation apparatus

Procedure:

In a 150 mL round-bottom flask, combine 25.4 g of benzoic acid and 23 mL of 95% ethanol.

[7]
Gently swirl the flask to dissolve the benzoic acid.

Slowly and carefully add 4.2 mL of concentrated sulfuric acid to the mixture while continuing
to swirl.[7]

Add a few boiling chips to the flask to ensure smooth boiling.[7]

Attach the water-cooled reflux condenser to the flask and place the apparatus on a heating
source.[7]

Heat the mixture to reflux for approximately 3 hours.[7]

After cooling, pour the reaction mixture into a separatory funnel containing 60 mL of cold
water.[7]

Add a sodium carbonate solution in small portions to neutralize the excess acid until the
mixture is slightly alkaline.[7]
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» Extract the ethyl benzoate using two 30 mL portions of diethyl ether.[7]
o Combine the ether extracts and dry them over anhydrous calcium chloride.[7]

» Finally, purify the ethyl benzoate by distillation, collecting the fraction that boils between
212-214 °C.[7][9]

Analytical Protocol: Determination by Gas
Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of ethyl benzoate in
various matrices, such as food and beverages.[3][12]

Sample Preparation (Example: Beverage Sample):

Dilute the liquid sample (e.g., soy sauce, wine) with a suitable solvent like ethanol.[8][12]

For solid samples, a headspace solid-phase microextraction (HS-SPME) technique may be
employed to extract volatile components, including ethyl benzoate.[S]

Centrifuge the diluted sample to remove any precipitates.[12]

The supernatant can then be directly injected into the GC-MS system.[12]
Instrumentation and Conditions (Typical):

e Gas Chromatograph: Equipped with a capillary column suitable for separating aromatic
esters.

o Mass Spectrometer: Capable of electron impact (El) ionization and scanning a mass range
that includes the characteristic ions of ethyl benzoate.[8]

« Injector Temperature: 250 °C

¢ Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10
°C/min.

e Carrier Gas: Helium
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« lonization Mode: Electron Impact (El) at 70 eV
e Mass Range: m/z 40-400

« ldentification: Ethyl benzoate is identified by its retention time and the fragmentation pattern
in its mass spectrum, with characteristic peaks at m/z 105, 122, 77, and 150.[13]

Visualizations

Diagrams are essential for illustrating complex relationships and workflows in a clear and
concise manner.

Fischer Esterification Workflow

The following diagram illustrates the key steps in the synthesis of ethyl benzoate via Fischer
esterification.
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Caption: Workflow for the synthesis of ethyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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